Cas no 1213069-54-5 (Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)-)

• Product Name: Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)-
• CAS No: 1213069-54-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5595018
• PubChem ID: 66514270
• Update Time: 2025-05-20

Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)-
• AKOS015928775
• (2S)-2-AMINO-2-(2-CYCLOPENTYLOXYPHENYL)ETHAN-1-OL
• 1213069-54-5
• N16476

• Inchi： 1S/C13H19NO2/c14-12(9-15)11-7-3-4-8-13(11)16-10-5-1-2-6-10/h3-4,7-8,10,12,15H,1-2,5-6,9,14H2/t12-/m1/s1
• InChI Key： ZEPOBESHRGVEEB-GFCCVEGCSA-N
• SMILES： C1([C@H](N)CO)=CC=CC=C1OC1CCCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 395.3±32.0 °C(Predicted)
• pka: 12.54±0.10(Predicted)

Additional information on Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)-

Comprehensive Overview of Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)- (CAS No. 1213069-54-5)

Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)- (CAS No. 1213069-54-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This chiral molecule, characterized by its cyclopentyloxy and β-amino functional groups, has garnered attention for its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its stereospecificity, as the (βS)- configuration may influence biological activity.

In recent years, the demand for chiral intermediates like Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)- has surged due to advancements in asymmetric synthesis and targeted therapy development. The compound’s cyclopentyl moiety enhances lipophilicity, a feature often explored in CNS drug design. Its amino alcohol backbone also aligns with trends in protease inhibitor research, a hot topic in antiviral and anticancer studies.

From an industrial perspective, CAS No. 1213069-54-5 is synthesized via multi-step organic reactions, including nucleophilic substitution and stereoselective reduction. Analytical techniques such as HPLC and NMR are critical for verifying its enantiomeric purity—a key concern for regulatory compliance in pharmaceutical applications. Users frequently search for "chiral building blocks" or "cyclopentyl ether derivatives," reflecting growing interest in structurally complex intermediates.

Environmental and safety profiles of Benzeneethanol, β-amino-2-(cyclopentyloxy)-, (βS)- are rigorously evaluated. While not classified as hazardous, proper handling protocols are recommended due to its reactive amino group. Sustainability-conscious researchers often inquire about "green synthesis routes" for such compounds, driving innovation in catalytic methods.

Future prospects for CAS No. 1213069-54-5 include its potential as a scaffold for kinase inhibitors or GPCR modulators—areas dominating recent PubMed publications. Its combination of a hydrogen-bond donor (amino group) and lipophilic fragment (cyclopentyl) makes it a versatile candidate for fragment-based drug design, answering frequent queries about "privileged structures" in medicinal chemistry.